![molecular formula C5H7Cl3O3 B105601 Methyl 4,4,4-trichloro-3-hydroxybutanoate CAS No. 19487-29-7](/img/structure/B105601.png)
Methyl 4,4,4-trichloro-3-hydroxybutanoate
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Overview
Description
Methyl 4,4,4-trichloro-3-hydroxybutanoate, also known as MTHB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a white crystalline solid that is soluble in water and organic solvents. MTHB is commonly used as a reagent in organic synthesis, and its unique chemical properties have made it a valuable tool in scientific research.
Mechanism of Action
Methyl 4,4,4-trichloro-3-hydroxybutanoate acts as a nucleophilic reagent in organic synthesis, and its unique chemical properties allow it to participate in various reactions. The compound can undergo nucleophilic substitution reactions, esterification reactions, and other organic transformations. This compound can also act as a chiral auxiliary in asymmetric synthesis, allowing for the production of enantiomerically pure compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that the compound can act as an inhibitor of acetyl-CoA carboxylase, an enzyme involved in fatty acid synthesis. This compound has also been shown to have antifungal and antibacterial properties.
Advantages and Limitations for Lab Experiments
Methyl 4,4,4-trichloro-3-hydroxybutanoate has several advantages as a reagent in organic synthesis. The compound is relatively easy to synthesize, and its unique chemical properties allow it to participate in various reactions. This compound can also be used in asymmetric synthesis, allowing for the production of enantiomerically pure compounds. However, the compound has some limitations, including its high cost and limited availability.
Future Directions
There are several future directions for research involving Methyl 4,4,4-trichloro-3-hydroxybutanoate. One area of interest is the development of new synthetic methods using this compound as a reagent. Researchers are also interested in exploring the potential applications of this compound in medicinal chemistry, particularly in the development of new drugs. Additionally, there is a need for further research on the biochemical and physiological effects of this compound to better understand its potential applications.
Synthesis Methods
Methyl 4,4,4-trichloro-3-hydroxybutanoate can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the reaction of chloroacetyl chloride with methyl acetoacetate, followed by the reaction of the resulting compound with sodium hydroxide and chlorine gas. The final step involves the reaction of the intermediate product with sodium hydroxide and hydrochloric acid to produce this compound.
Scientific Research Applications
Methyl 4,4,4-trichloro-3-hydroxybutanoate has been extensively used in scientific research due to its ability to act as a versatile reagent in organic synthesis. The compound has been used in the synthesis of various natural products, pharmaceutical intermediates, and other organic compounds. This compound has also been used as a starting material for the synthesis of other useful compounds, such as 4,4,4-trichloro-3-hydroxybutyronitrile.
properties
IUPAC Name |
methyl 4,4,4-trichloro-3-hydroxybutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7Cl3O3/c1-11-4(10)2-3(9)5(6,7)8/h3,9H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJTOYQCSENFESD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(C(Cl)(Cl)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7Cl3O3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70391033 |
Source
|
Record name | methyl 4,4,4-trichloro-3-hydroxybutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70391033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.46 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19487-29-7 |
Source
|
Record name | methyl 4,4,4-trichloro-3-hydroxybutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70391033 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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